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Compound of Interest

Compound Name: LAH4

Cat. No.: B1574835 Get Quote

Lithium aluminum hydride (LiAlH4 or LAH) is a potent reducing agent widely utilized in organic

synthesis. However, its high reactivity presents significant hazards, including violent reactions

with water, acids, and oxygenated compounds.[1] LAH can ignite in moist air or due to friction

and is highly corrosive to the eyes, skin, and mucous membranes.[1] Adherence to strict safety

protocols is paramount to mitigate these risks.

This guide provides essential, step-by-step procedures for the safe handling and disposal of

LAH, tailored for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against the hazards of LAH. Always wear the appropriate PPE before entering an area

where LAH is handled.
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PPE Category Description

Hand Protection

Handle with nitrile or neoprene gloves.[2]

Always inspect gloves for tears or punctures

before use.[2][3] Use proper glove removal

technique to avoid skin contact.[2][3]

Eye/Face Protection

Wear impact-resistant safety glasses with side

shields or tightly fitting safety goggles.[4][5] A

face shield should be worn in conjunction with

goggles when there is a splash hazard.[3][4]

Body Protection

A fire-retardant laboratory coat is required.[1][6]

Wear fully cotton-based clothing, including full-

length pants, and closed-toed shoes.[2]

Respiratory Protection

For tasks with a high potential for exposure to

LAH dust, a MSHA/NIOSH-approved supplied-

air respirator with a full facepiece operated in a

positive-pressure mode is recommended.[4]

Operational Plan: Safe Handling of LiAlH4
All handling of LiAlH4 must be conducted in a controlled environment, such as a certified fume

hood or a glove box, to minimize exposure and prevent contact with moisture.[2]

Preparation:

Ensure the work area is dry and free of incompatible materials, such as water, alcohols,

acids, and oxidizing agents.[1][2]

Keep a supply of dry sand and a Class D fire extinguisher (e.g., Met-L-X or Lith-X)

immediately accessible.[1] Do not use water, carbon dioxide, or standard dry chemical (ABC

or BC) extinguishers, as they will react violently with LAH.[1][4][6]

Ground all equipment to prevent the buildup of static electricity, which can be an ignition

source.[2]

Handling:
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When working with powdered LAH, especially in large quantities, it is crucial to work under

an inert atmosphere, such as nitrogen or argon.[1][2]

Avoid the formation of dust when handling the solid.[1]

Use spark-resistant tools for transferring the material.[1]

For reactions, it is advisable to use a reaction flask that is at least four times the total volume

of the reaction mixture to accommodate any potential foaming or rapid gas evolution,

especially during the quenching process.

Disposal Plan: Quenching and Waste Management
Unreacted LAH must be safely quenched before disposal. The following is a common

procedure for quenching LAH reactions:

Quenching Procedure (Fieser's Method): This procedure should be performed slowly and

carefully in an ice bath to control the exothermic reaction. For a reaction containing 'x' grams of

LAH in a solvent like ether or THF:

Cool the reaction mixture to 0°C using an ice bath.

Slowly and dropwise, add 'x' mL of water.

Next, slowly add 'x' mL of a 15% aqueous sodium hydroxide solution.

Finally, slowly add '3x' mL of water.

Allow the mixture to warm to room temperature. A granular precipitate should form, which

can be removed by filtration.

Disposal of Contaminated Materials:

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in

accordance with institutional and local regulations for hazardous waste.[3]

Spills: In the event of a spill, control all ignition sources.[1] Wearing full PPE, cover the spill

with dry sand.[1] Use spark-resistant tools to scoop the mixture into a container for disposal.
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[1] Do not use water or combustible materials like sawdust for cleanup.[1]

Emergency Procedures
Skin Contact: Immediately brush off any visible solid particles.[1] Rinse the affected area with

copious amounts of water for at least 15 minutes.[1] Seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do so.[2][3] Seek immediate medical

attention.[2][3]

Inhalation: Move the individual to fresh air.[2] If breathing is difficult, administer oxygen.[2]

Seek medical attention.[2]

Fire: Use a Class D fire extinguisher or smother the fire with dry sand, dry clay, or dry

limestone.[1][4] Evacuate the area and contact emergency services.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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